Cas no 2228845-49-4 (4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-fluorophenol)
4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-fluorophenol Chemical and Physical Properties
Names and Identifiers
-
- 4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-fluorophenol
- EN300-1821690
- 2228845-49-4
- 4-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-3-fluorophenol
-
- Inchi: 1S/C12H16FNO/c1-11(2)6-12(11,7-14)9-4-3-8(15)5-10(9)13/h3-5,15H,6-7,14H2,1-2H3
- InChI Key: FXZYGCRYXUYTKF-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1(CN)CC1(C)C)O
Computed Properties
- Exact Mass: 209.121592296g/mol
- Monoisotopic Mass: 209.121592296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.2Ų
4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-fluorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1821690-0.05g |
4-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-3-fluorophenol |
2228845-49-4 | 0.05g |
$1140.0 | 2023-09-19 | ||
| Enamine | EN300-1821690-0.1g |
4-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-3-fluorophenol |
2228845-49-4 | 0.1g |
$1195.0 | 2023-09-19 | ||
| Enamine | EN300-1821690-0.25g |
4-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-3-fluorophenol |
2228845-49-4 | 0.25g |
$1249.0 | 2023-09-19 | ||
| Enamine | EN300-1821690-0.5g |
4-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-3-fluorophenol |
2228845-49-4 | 0.5g |
$1302.0 | 2023-09-19 | ||
| Enamine | EN300-1821690-1.0g |
4-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-3-fluorophenol |
2228845-49-4 | 1g |
$1357.0 | 2023-06-03 | ||
| Enamine | EN300-1821690-2.5g |
4-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-3-fluorophenol |
2228845-49-4 | 2.5g |
$2660.0 | 2023-09-19 | ||
| Enamine | EN300-1821690-5.0g |
4-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-3-fluorophenol |
2228845-49-4 | 5g |
$3935.0 | 2023-06-03 | ||
| Enamine | EN300-1821690-10.0g |
4-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-3-fluorophenol |
2228845-49-4 | 10g |
$5837.0 | 2023-06-03 | ||
| Enamine | EN300-1821690-1g |
4-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-3-fluorophenol |
2228845-49-4 | 1g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1821690-5g |
4-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-3-fluorophenol |
2228845-49-4 | 5g |
$3935.0 | 2023-09-19 |
4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-fluorophenol Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-fluorophenol
Introduction to 4-1-(Aminomethyl)-2,2-Dimethylcyclopropyl-3-Fluorophenol (CAS No. 2228845-49-4)
4-1-(Aminomethyl)-2,2-dimethylcyclopropyl-3-fluorophenol (CAS No. 2228845-49-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.
The molecular structure of 4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-fluorophenol is noteworthy for its cyclopropyl ring and fluorinated phenol moiety. The cyclopropyl ring imparts significant steric hindrance and rigidity to the molecule, which can influence its binding interactions with biological targets. The presence of the fluorine atom on the phenol ring further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.
In terms of synthesis, several methods have been reported for the preparation of 4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-fluorophenol. One common approach involves the reaction of a suitable cyclopropyl derivative with a fluorinated phenol precursor, followed by amination to introduce the aminomethyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods, such as the use of transition-metal catalysis and microwave-assisted reactions, which have significantly improved the yield and purity of the final product.
The biological activities of 4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-fluorophenol have been extensively studied in various in vitro and in vivo models. One of the most notable findings is its potent anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This property makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory effects, 4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-fluorophenol has also demonstrated promising neuroprotective properties. Research has indicated that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. This neuroprotective activity suggests potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-fluorophenol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.
In addition to its therapeutic potential, 4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-fluorophenol has also been explored for its use as a research tool in biochemical and pharmacological studies. Its unique structural features make it an excellent probe for investigating protein-ligand interactions and understanding the mechanisms underlying various biological processes.
The future outlook for 4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-fluorophenol is promising. Ongoing research aims to optimize its pharmacological properties through structure-based drug design and to identify new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic option.
In conclusion, 4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-fluorophenol (CAS No. 2228845-49-4) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and diverse biological activities make it an exciting candidate for further investigation and development in the field of medicinal chemistry.
2228845-49-4 (4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-fluorophenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)